Cas no 3335-29-3 (Piperidine, 1-[(4-chlorophenyl)thioxomethyl]-)

• Product Name: Piperidine, 1-[(4-chlorophenyl)thioxomethyl]-
• CAS No: 3335-29-3
• MF: C₁₂H₁₄ClNS
• MW: 239.76426076889
• CID: 1457108
• Update Time: 2024-08-23

Piperidine, 1-[(4-chlorophenyl)thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[(4-chlorophenyl)thioxomethyl]-
• 1-(p-chlorotiobenzoilo)piperydyna
• (4-chlorophenyl)(piperidin-1-yl)methanethione
• Methanethione, (4-chlorophenyl)-1-piperidinyl-

• Inchi： 1S/C12H14ClNS/c13-11-6-4-10(5-7-11)12(15)14-8-2-1-3-9-14/h4-7H,1-3,8-9H2
• InChI Key： JFUQHBHOFBZNPF-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(N1CCCCC1)=S

Computed Properties

• Exact Mass: 239.05372

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Melting Point: 109 °C
• Boiling Point: 333.5±44.0 °C(Predicted)
• PSA: 3.24
• pka: 1.26±0.20(Predicted)